5-(Methoxycarbonyl)-2-nitrobenzoic Acid
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 5-(Methoxycarbonyl)-2-nitrobenzoic Acid has been reported. For instance, the synthesis of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a key intermediate for the synthesis of a family of promising SGLT2 inhibitors, has been described . Another study discussed the enantioselective reduction of ketones, which could be relevant to the synthesis of compounds like 5-(Methoxycarbonyl)-2-nitrobenzoic Acid .Chemical Reactions Analysis
The chemical reactions involving compounds similar to 5-(Methoxycarbonyl)-2-nitrobenzoic Acid have been studied. For example, the reaction mechanism of the Lewis acid (MgBr2)-catalysed [3+2] cycloaddition reaction between C-methoxycarbonyl nitrone and 2-propen-1-ol has been investigated .Scientific Research Applications
Organic Synthesis
5-(Methoxycarbonyl)-2-nitrobenzoic Acid: is a versatile intermediate in organic synthesis. It can be utilized in the preparation of various organic compounds through reactions like Suzuki–Miyaura coupling . This reaction is pivotal for forming carbon-carbon bonds, which is a fundamental step in constructing complex organic molecules.
Nanotechnology
In the realm of nanotechnology, carboxylic acids like 5-(Methoxycarbonyl)-2-nitrobenzoic Acid are employed for surface modification of nanoparticles . These modifications can enhance the dispersion of nanoparticles in solvents, which is crucial for creating uniform nanocomposites with improved properties.
Polymer Chemistry
This compound finds its application in polymer chemistry, where it can be involved in the synthesis of novel polymers or modifying existing ones . Its functional groups allow for the introduction of specific properties to the polymers, such as increased flexibility or improved thermal stability.
Medical Field
5-(Methoxycarbonyl)-2-nitrobenzoic Acid: could potentially be used as a precursor in the synthesis of pharmaceutical compounds. For instance, derivatives of this acid have been identified as intermediates in the manufacturing of therapeutic SGLT2 inhibitors for diabetes therapy .
Pharmacy
In pharmacy, the related compounds of 5-(Methoxycarbonyl)-2-nitrobenzoic Acid are considered for the design of new drugs and drug delivery systems. They serve as boron-carriers suitable for neutron capture therapy, a promising cancer treatment method .
Surface Modification
The acid is also relevant in the modification of material surfaces. It can be used to introduce carboxylic acid functional groups onto surfaces, which can then be further modified or used to attach other molecules for various applications, including biomedical devices .
properties
IUPAC Name |
5-methoxycarbonyl-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO6/c1-16-9(13)5-2-3-7(10(14)15)6(4-5)8(11)12/h2-4H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJSJVFTZSILELE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80565748 |
Source
|
| Record name | 5-(Methoxycarbonyl)-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80565748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Methoxycarbonyl)-2-nitrobenzoic Acid | |
CAS RN |
76143-33-4 |
Source
|
| Record name | 5-(Methoxycarbonyl)-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80565748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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